Cas no 2228089-89-0 (2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid
• CAS No: 2228089-89-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 6429623
• PubChem ID: 165709245
• Update Time: 2025-06-09

2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid
• EN300-1756328
• 2228089-89-0

• Inchi： 1S/C13H19NO2/c1-4-9-6-5-7-10(8-9)13(2,3)11(14)12(15)16/h5-8,11H,4,14H2,1-3H3,(H,15,16)
• InChI Key： LMZPQMFOQIRFTQ-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC=C(CC)C=1)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid (CAS No. 2228089-89-0)

2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid, with the CAS number 2228089-89-0, is a synthetic amino acid that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and chemical research. This compound is characterized by its unique structural features, which include an amino group, a phenyl ring substituted with an ethyl group, and a branched alkyl chain. These structural elements contribute to its distinct chemical and biological properties.

The chemical structure of 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid can be represented as follows: NH₂-CH(CH₃)CH(C₆H₄-C₂H₅)COOH. The presence of the amino group and the carboxylic acid group makes it a member of the amino acid family, while the substituted phenyl ring and the branched alkyl chain provide additional functional groups that can influence its reactivity and biological activity.

In terms of physical properties, 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid is a white crystalline solid at room temperature. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The synthesis of 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid typically involves multi-step reactions, including the formation of the substituted phenyl ring, the introduction of the branched alkyl chain, and the final coupling with an amino group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for research and industrial applications.

In the field of pharmaceuticals, 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid has shown promise as a potential therapeutic agent. Studies have indicated that it may have anti-inflammatory properties, making it a candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary research suggests that it could have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The biological activity of 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid is attributed to its ability to interact with specific receptors and enzymes in the body. For instance, it has been shown to modulate the activity of certain G protein-coupled receptors (GPCRs) and ion channels, which are key targets for many drugs. This interaction can lead to a range of physiological effects, including pain relief, reduction in inflammation, and protection against oxidative stress.

In biotechnology, 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid has potential applications in the development of novel biomaterials and drug delivery systems. Its unique structural features make it suitable for use as a building block in the synthesis of polymers and other materials that can be tailored for specific biomedical applications. For example, it can be incorporated into hydrogels or nanoparticles designed to deliver drugs directly to target tissues with improved efficacy and reduced side effects.

The environmental impact of 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid is another important consideration. While it is generally considered safe for use in laboratory settings, proper disposal methods should be followed to prevent contamination of water sources or soil. Research into more sustainable synthesis methods and biodegradable derivatives is ongoing to minimize any potential environmental risks associated with this compound.

In conclusion, 2-amino-3-(3-ethylphenyl)-3-methylbutanoic acid (CAS No. 2228089-89-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, biotechnology, and chemical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.